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Compound of Interest

Compound Name: Ampelopsin F

Cat. No.: B15594484

For Researchers, Scientists, and Drug Development Professionals

Ampelopsin F, also known as Dihydromyricetin (DHM), is a flavonoid with a wide range of
promising pharmacological activities. This guide provides a comparative overview of
Ampelopsin F from various natural sources, focusing on yield, extraction methodologies, and
biological activities, supported by experimental data.

Natural Sources and Yield of Ampelopsin F

Ampelopsin F is predominantly found in plants of the Ampelopsis genus, with Ampelopsis
grossedentata being the most significant source. Other notable sources include Hovenia dulcis
and species from the Vitis genus. The yield of Ampelopsin F varies considerably depending
on the plant source, the specific part of the plant used, and the season of harvest.
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Extraction Ampelopsin F
Natural Source Plant Part . Reference
Method Yield
Ampelopsis 50% 31.2% of dry
Leaves [1]
grossedentata Ethanol/Water extract
Ampelopsis Commercial N
Not Specified 51.2% [2]
grossedentata Extract
Ampelopsis Tender Stems N
Not Specified Up to 35% (w/w) [3]
grossedentata and Leaves
) ) ) 0.88-1.19 mg/g
Hovenia dulcis Fruit-stalk Water Extract [4]
of extract
Ampelopsis N ,
o Not Specified 90% Ethanol High [5]
cantoniensis
Ampelopsis Tender Stems 95% and 75% -
Not Quantified [6]
megalophylla and Leaves Ethanol
Vitis thunbergii Not Specified Not Specified Not Quantified [7]

Key Observation:Ampelopsis grossedentata stands out as the most potent source of
Ampelopsin F, with yields significantly higher than those reported for Hovenia dulcis. The
content of Ampelopsin F in A. grossedentata is highest in the leaves and when collected in
April and May.[8]

Experimental Protocols: Extraction and Purification

The efficient extraction and purification of Ampelopsin F are crucial for research and drug
development. Various methods have been optimized to maximize yield and purity.

Conventional Solvent Extraction from Ampelopsis
grossedentata

This method, optimized using response surface methodology, provides a high yield of
Ampelopsin F.[6]

e Plant Material: Dried and crushed leaves of Ampelopsis grossedentata.
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e Solvent: 60% aqueous ethanol.
e Extraction Time: 180 minutes.
o Extraction Temperature: 60°C.

e Procedure: The plant material is refluxed with the solvent under the specified conditions. The
resulting extract is then filtered and concentrated to obtain the crude Ampelopsin F. Further
purification can be achieved through recrystallization.

Novel Chelating Extraction Method from Ampelopsis
grossedentata

This innovative method has been shown to improve both the yield and purity of Ampelopsin F
compared to traditional batch extraction.[3][9]

 Principle: Zn2+ is introduced during extraction to form a chelate with Ampelopsin F, which
protects it from oxidation.

o Chelating Agent: A solution containing Zn2+ ions.
» Extraction: The plant material is extracted with the chelating solution.

o Purification: The Ampelopsin F-Zn chelate is then treated with EDTA-2Na to release the
purified Ampelopsin F.

e Advantages: This method is reported to be more time-efficient and results in a higher yield
(11.4% compared to 7.2% with batch extraction) and purity.[9][10]

Workflow for Ampelopsin F Extraction
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Figure 1. Comparative workflow of conventional and chelating extraction methods for

Ampelopsin F.
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Comparative Biological Activities and Underlying
Mechanisms

Ampelopsin F exhibits a remarkable spectrum of biological activities. While direct comparative
studies of Ampelopsin F from different sources are scarce, research on extracts from various
plants provides valuable insights.
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Biological Experimental L
] Plant Source Key Findings Reference
Activity Model
Decreased ROS
production,
reduced pro-
Human i
) ) inflammatory
Anti- Ampelopsis leukocytes, LPS- )
) ) cytokines (IFNy, [1]
inflammatory grossedentata stimulated
IL-12, IL-2, IL-
macrophages
17a, TNF-q, IL-
6), inhibited NF-
KB activation.
Radical
) scavenging
o Ampelopsis o )
Antioxidant DPPH assay activity with an [1]
grossedentata
IC50 of 3.9
pg/mL.
CCl4-induced ]
S Ampelopsin F
liver injury in ] N
was identified as
_ , _ rats, D- _
Hepatoprotective ~ Hovenia dulcis ] an active [8]
galactosamine/L ]
) hepatoprotective
PS-induced )
. constituent.
injury in mice
Suppressed
) High-fat diet and intestinal fat
o Ampelopsis ) )
Anti-adiposity alcohol-induced accumulation [2]
grossedentata

fatty liver in mice

and reduced the

risk of fatty liver.
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Restored long-

term potentiation

Scopolamine- impairment,
) Vitis vinifera induced recovered
Neuroprotective ) ] ) [11]
(Ampelopsin A) dementia model acetylcholine
in mice levels, and

activated BDNF

signaling.

Signaling Pathways Modulated by Ampelopsin F

Ampelopsin F exerts its diverse biological effects by modulating multiple signaling pathways.
Its anti-cancer effects, for instance, are mediated through the regulation of pathways like
JAK/STAT and mTOR.[2] The anti-inflammatory actions are largely attributed to the inhibition of
the NF-kB and MAPK signaling pathways.[12] Furthermore, its neuroprotective and anti-aging
effects are linked to the miR-34a-mediated SIRT1/mTOR pathway.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. mdpi.com [mdpi.com]

* 2. The Anti-Adiposity Mechanisms of Ampelopsin and Vine Tea Extract in High Fat Diet and
Alcohol-Induced Fatty Liver Mouse Models - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15594484?utm_src=pdf-body-img
https://www.benchchem.com/product/b15594484?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1422-0067/25/1/416
https://pmc.ncbi.nlm.nih.gov/articles/PMC8838172/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8838172/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

3. New Method for Extracting and Purifying Dihydromyricetin from Ampelopsis grossedentata
- PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. HPLC Determination of Bioactive Flavonoids in Hovenia dulcis Fruit Extracts - PubMed
[pubmed.ncbi.nim.nih.gov]

6. Optimizing the Maximum Recovery of Dihydromyricetin from Chinese Vine Tea,
Ampelopsis grossedentata, Using Response Surface Methodology - PMC
[pmc.ncbi.nlm.nih.gov]

7. Anti-atherogenic activity of wild grape (Vitis thunbergii) extract antagonizing smooth
muscle cell proliferation and migration promoted by neighboring macrophages - PubMed
[pubmed.ncbi.nim.nih.gov]

8. Hepatoprotective effect of Hovenia dulcis THUNB. on experimental liver injuries induced
by carbon tetrachloride or D-galactosamine/lipopolysaccharide - PubMed
[pubmed.ncbi.nim.nih.gov]

9. researchgate.net [researchgate.net]

10. Comparative Phytochemical Constituents and Antioxidant Activity of Wild and Cultivated
Alepidea amatymbica Eckl & Zeyh - PMC [pmc.ncbi.nlm.nih.gov]

11. mdpi.com [mdpi.com]

12. Comparative bioactivity evaluation and chemical profiling of different parts of the
medicinal plant Glycyrrhiza uralensis - PubMed [pubmed.ncbi.nlm.nih.gov]

13. lifetreeusa.com [lifetreeusa.com]

To cite this document: BenchChem. [A Comparative Analysis of Ampelopsin F from Diverse
Natural Origins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594484#comparative-study-of-ampelopsin-f-from-
different-natural-sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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